Cas no 2680778-10-1 (2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-4-carboxylic acid)

2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-4-carboxylic acid structure
2680778-10-1 structure
Product Name:2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-4-carboxylic acid
CAS No:2680778-10-1
MF:C13H19NO4
MW:253.29426407814
CID:5649849
PubChem ID:165907563
Update Time:2025-07-24

2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680778-10-1
    • EN300-28279500
    • 2-[(prop-2-en-1-yloxy)carbonyl]-2-azaspiro[4.4]nonane-4-carboxylic acid
    • 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-4-carboxylic acid
    • Inchi: 1S/C13H19NO4/c1-2-7-18-12(17)14-8-10(11(15)16)13(9-14)5-3-4-6-13/h2,10H,1,3-9H2,(H,15,16)
    • InChI Key: IFXZUSZBFQGCOM-UHFFFAOYSA-N
    • SMILES: OC(C1CN(C(=O)OCC=C)CC21CCCC2)=O

Computed Properties

  • Exact Mass: 253.13140809g/mol
  • Monoisotopic Mass: 253.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.8Ų

2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-4-carboxylic acid Pricemore >>

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2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-4-carboxylic acid Related Literature

Additional information on 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro4.4nonane-4-carboxylic acid

Comprehensive Overview of 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-4-carboxylic acid (CAS No. 2680778-10-1)

The compound 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-4-carboxylic acid (CAS No. 2680778-10-1) is a highly specialized organic molecule with a unique spirocyclic structure. Its chemical name reflects its intricate architecture, featuring a 2-azaspiro[4.4]nonane core, a prop-2-en-1-yloxy carbonyl group, and a carboxylic acid functionality. This combination of structural elements makes it a valuable intermediate in pharmaceutical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for spirocyclic compounds has surged due to their potential applications in drug discovery. Researchers are increasingly focusing on molecules like 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-4-carboxylic acid because of their ability to mimic natural product scaffolds and enhance binding affinity to biological targets. The azaspiro moiety, in particular, is known for its conformational rigidity, which can improve pharmacokinetic properties in drug candidates.

The synthesis of CAS No. 2680778-10-1 involves multi-step organic transformations, often starting from readily available precursors. Key steps may include spirocyclization, carboxylation, and allyloxycarbonyl protection. These processes require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing this compound and ensuring its quality.

One of the most intriguing aspects of 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-4-carboxylic acid is its potential role in peptide mimetics. The carboxylic acid group allows for further derivatization, making it a versatile building block for constructing more complex molecules. This aligns with current trends in fragment-based drug design, where small, well-defined fragments are used to explore chemical space efficiently.

From an industrial perspective, the scalability of CAS No. 2680778-10-1 is a critical consideration. Manufacturers are investing in green chemistry approaches to optimize its production, minimizing waste and energy consumption. This resonates with the growing emphasis on sustainable synthesis in the chemical industry, a topic frequently searched by professionals in the field.

In summary, 2-(prop-2-en-1-yloxy)carbonyl-2-azaspiro[4.4]nonane-4-carboxylic acid represents a fascinating intersection of structural complexity and practical utility. Its applications span from medicinal chemistry to material science, making it a compound of significant interest to researchers and industry stakeholders alike.

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